Benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate

Specification

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate
• Standard InChI: InChI=1S/C15H19NO3/c1-14(18)8-15(9-14)10-16(11-15)13(17)19-7-12-5-3-2-4-6-12/h2-6,18H,7-11H2,1H3
• Standard InChI Key: SNXRJMQQVHXVAL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(C1)CN(C2)C(=O)OCC3=CC=CC=C3)O

Introduction

Benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate is a complex organic compound featuring a spirocyclic structure, which includes both aliphatic and aromatic components. This compound belongs to the class of nitrogen-containing heterocycles due to the presence of nitrogen in its structure. It is classified as a spirocyclic amine, characterized by two rings sharing a single atom.

Molecular Formula and Weight

• Molecular Formula: C15H19NO3

• Molecular Weight: 261.32 g/mol.

Synthesis

The synthesis of Benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate typically involves multi-step organic reactions. One common method includes the use of catalytic amounts of manganese acetate in glacial acetic acid, facilitating the formation of the spirocyclic structure from suitable starting materials.

Applications and Potential Uses

Benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate has potential applications in medicinal chemistry due to its structural complexity and functional groups. It can interact with biological targets such as enzymes or receptors, making it a candidate for drug development.

Hazard Statements

• Hazard Statements: H315, H319, H320

• Precautionary Statements: P264, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, P362.

Storage Conditions

The compound should be stored in a sealed container at room temperature or in a dry place between 2-8°C.

Comparison with Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
Benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate	2680692-91-3	C15H19NO3	261.32 g/mol
Benzyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate	1363383-32-7	C14H17NO3	247.29 g/mol

Research Findings and Future Directions

Research on Benzyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate is focused on its potential applications in medicinal chemistry. The compound's unique structure and functional groups make it a promising candidate for further study in drug development and biological interactions.